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Compound of Interest

Compound Name: Citric acid isopropyl ether

Cat. No.: B15185583

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the safety and handling of isopropyl
citrate, a substance of interest in various research and development applications. This
document synthesizes available data on its chemical properties, toxicological profile, and safe
handling procedures to inform researchers, scientists, and drug development professionals. All
guantitative data is presented in structured tables for clarity, and experimental methodologies
are detailed where information is available. Visual diagrams generated using the DOT
language are included to illustrate key workflows and relationships.

Chemical and Physical Properties

Isopropy!l citrate is the ester of citric acid and isopropyl alcohol. Commercially, it is available as
a mixture of mono-, di-, and triisopropyl esters.[1] It is recognized as a Generally Recognized
as Safe (GRAS) direct food additive by the U.S. Food and Drug Administration (FDA).[2][3]
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Property Value Reference(s)

Citric acid isopropyl ether,
Synonyms ] i [1]
Isopropyl citrate mixture

C9H1407 (monoisopropyl

Molecular Formula citrate) [4]
Appearance Viscous, colorless syrup [5]
Boiling Point 390.3°C at 760 mmHg [6]
Flash Point 204°C [6]
Solubility Soluble in alcohol and water [5]1[6]

Toxicological Profile

The toxicological data for isopropyl citrate is limited, with many safety data sheets reporting "no
data available" for several endpoints. However, a comprehensive safety assessment by the
Cosmetic Ingredient Review (CIR) Expert Panel, which included isopropyl citrate, concluded
that it is safe in the present practices of use and concentration in cosmetics.[2][7]

Acute Toxicity

Specific LD50 values for isopropyl citrate through oral, dermal, or inhalation routes are not
readily available in the public domain. Historical studies have provided some insights into its
low acute toxicity.

A 1951 study by Deuel et al. investigated the toxicology of isopropyl citrates. While the full text
is not widely accessible, a review by the CIR Expert Panel summarized some of its findings. In
a two-year feeding study, rats fed diets containing up to 2.8% of an isopropyl citrate ester
mixture (corresponding to 1.06% isopropyl citrate) showed no signs of toxicity.[8] Microscopic
examination of selected tissues from these animals did not reveal any changes related to the
test article.[8]
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Route Species Value Reference(s)

No signs of toxicity at
Oral Rat 1.06% in diet for 2 [8]

years

Skin and Eye Irritation

There is a lack of specific in vivo or in vitro skin and eye irritation data for isopropyl citrate.
However, data on related citrate esters and citric acid provide some context. In human studies,
25% tristearyl citrate and 100% triisostearyl citrate were not found to be irritants or sensitizers
in repeated insult patch tests.[2] Conversely, citric acid itself has been predicted to be a
moderate to severe eye irritant in in vitro studies and was minimally to mildly irritating to rabbit
eyes at concentrations of 10% and 30%, respectively.[2][8]

Genotoxicity

No studies specifically investigating the genotoxic potential of isopropyl citrate using standard
assays like the Ames test were identified in the reviewed literature.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on isopropyl citrate are
scarce in publicly available literature. However, standardized methodologies for key safety
assessments are described below.

In Vivo Acute Dermal Irritation (Rabbit)

This test is typically performed according to OECD Test Guideline 404.

.......................................... ‘ l ‘Exposure and Observation
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Caption: Workflow for an in vivo acute dermal irritation study in rabbits.

In Vitro Eye Irritation: Hen's Egg Test - Chorioallantoic
Membrane (HET-CAM)

The HET-CAM assay is a common in vitro alternative to the Draize rabbit eye test.

Egg Preparation

Fertilized hen's egg (9-10 days incubation)

\

Create an air sac and remove the shell to expose the CAM

/1" est Substance Applicati(NA

Apply 0.3 mL of test substance directly onto the CAM Apply negative and positive controls to separate eggs

Observatior; 'and Scoring

Observe for hemorrhage, lysis, and coagulation over a 5-minute period

Y

Score irritant effects based on time of appearance and severity

Y

Calculate an irritation score (IS)
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Caption: Workflow for the Hen's Egg Test - Chorioallantoic Membrane (HET-CAM) assay.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Exposure d Scoring

Incubation and S
Mix bacteria, test substance, and 9 mix (if applicable) ‘4»‘ Pour mixture onto minimal glucose agar plates (lacking histidine) }»H»‘ Incubate plates at 37°C for 48-72 hours }—»‘ Count the number of revertant colonies ‘4»‘ Compare colony counts to negative and positive controls

Histidine-dependent Salmonella typhimurium strains

Click to download full resolution via product page

Caption: Workflow for the bacterial reverse mutation (Ames) test.

Handling and Safety Precautions

Based on available safety data sheets and general chemical handling principles, the following
precautions are recommended when working with isopropyl citrate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed.
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— ~_—Recommen ded Personal ProteCtive Equipment T

‘Wear safety glasses with side shields or goggles. Wear chemically resistant gloves (e.g., nitrile). se in a well-ventilated area or with local exhaust ventilation.
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Caption: Recommended PPE for handling isopropy! citrate.

First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Move to fresh air. If breathing

is difficult, give oxygen. If not
Inhalation breathing, give artificial 9]

respiration and seek medical

attention.

Remove contaminated
Skin Contact clothing. Wash skin with soap [7]

and plenty of water.

Immediately flush eyes with
Eye Contact plenty of water for at least 15 [7]

minutes.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [7]

medical attention.

Fire and Explosion Hazards

Isopropyl citrate has a high flash point, suggesting a low fire hazard under normal conditions.
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Hazard Information Reference(s)

Flash Point 204°C [6]

Use dry chemical, carbon
Suitable Extinguishing Media dioxide, or alcohol-resistant [10]

foam.

Storage and Disposal

Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] Dispose of
contents and container in accordance with local, regional, national, and international
regulations.[7]

Stability and Reactivity
Chemical Stability

Isopropyl citrate is generally considered stable under normal storage conditions.

Reactivity and Incompatible Materials

Specific data on incompatible materials for isopropyl citrate is limited. As an ester, it may be
incompatible with strong oxidizing agents and strong bases.

Hazardous Decomposition Products

Upon thermal decomposition, citric acid esters can degrade. While specific data for isopropyl
citrate is scarce, the decomposition of citric acid begins at around 175°C, leading to the
formation of itaconic anhydride through dehydration and decarboxylation reactions.[11] It is
plausible that at high temperatures, isopropyl citrate could decompose to form citric acid,
isopropanol, and their subsequent degradation products.

Hydrolysis

Esters can undergo hydrolysis under acidic or basic conditions to yield the corresponding
carboxylic acid and alcohol.[10][11] Therefore, hydrolysis of isopropyl citrate would be expected
to produce citric acid and isopropanol.[10][11]
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Regulatory Information

Isopropyl citrate is listed as a GRAS substance for direct use in food by the FDA, with its use
governed by current Good Manufacturing Practices (cGMP).[3] It is used as an antioxidant,
sequestrant, and solvent in various food products.[3] The Joint FAO/WHO Expert Committee
on Food Additives (JECFA) has established an Acceptable Daily Intake (ADI) of 0-14 mg/kg
body weight for the isopropyl citrate mixture.[12]

Conclusion

Isopropyl citrate is a substance with a generally low order of toxicity based on the available
data. Its GRAS status and established ADI support its safe use in specified applications.
However, a notable lack of comprehensive, publicly accessible toxicological data, particularly
for endpoints such as acute toxicity, skin/eye irritation, and genotoxicity, necessitates a
cautious approach to its handling in a research setting. Adherence to standard chemical
hygiene practices and the use of appropriate personal protective equipment are essential to
ensure the safety of personnel. Further research to fill the existing data gaps would be
beneficial for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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